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9(11)-Dehydromestranol 9(11)-Dehydromestranol
Brand Name: Vulcanchem
CAS No.: 1096-29-3
VCID: VC0041304
InChI: InChI=1S/C21H24O2/c1-4-21(22)12-10-19-18-7-5-14-13-15(23-3)6-8-16(14)17(18)9-11-20(19,21)2/h1,6,8-9,13,18-19,22H,5,7,10-12H2,2-3H3/t18-,19+,20+,21+/m1/s1
SMILES: CC12CC=C3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC
Molecular Formula: C21H24O2
Molecular Weight: 308.4 g/mol

9(11)-Dehydromestranol

CAS No.: 1096-29-3

Reference Standards

VCID: VC0041304

Molecular Formula: C21H24O2

Molecular Weight: 308.4 g/mol

9(11)-Dehydromestranol - 1096-29-3

CAS No. 1096-29-3
Product Name 9(11)-Dehydromestranol
Molecular Formula C21H24O2
Molecular Weight 308.4 g/mol
IUPAC Name (8S,13S,14S,17R)-17-ethynyl-3-methoxy-13-methyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-ol
Standard InChI InChI=1S/C21H24O2/c1-4-21(22)12-10-19-18-7-5-14-13-15(23-3)6-8-16(14)17(18)9-11-20(19,21)2/h1,6,8-9,13,18-19,22H,5,7,10-12H2,2-3H3/t18-,19+,20+,21+/m1/s1
Standard InChIKey GVXJUYLYKYITPG-ANULTFPQSA-N
Isomeric SMILES C[C@]12CC=C3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=C3C=CC(=C4)OC
SMILES CC12CC=C3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC
Canonical SMILES CC12CC=C3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC
Synonyms 3-Methoxy-19-nor-17α-pregna-1,3,5(10),9(11)-tetraen-20-yn-17-ol; (17α)-3-Methoxy-19-norpregna-1,3,5(10),9(11)-tetraen-20-yn-17-ol;
PubChem Compound 15765084
Last Modified Nov 11 2021
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